Cas no 157928-98-8 (1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-3-methyl-2-oxo-)
157928-98-8 structure
Product Name:1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-3-methyl-2-oxo-
CAS No:157928-98-8
MF:C15H20N2O2
MW:260.331503868103
CID:159748
PubChem ID:3074460
Update Time:2025-04-19
1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-3-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-3-methyl-2-oxo-
- N-(2,6-dimethylphenyl)-2-(3-methyl-2-oxopyrrolidin-1-yl)acetamide
- N-(2,6-Dimethylphenyl)-2-(3-methyl-2-oxopyrrolidin-1-yl)ethanimidic acid
- 1-Pyrrolidineacetamide, N-(2,6-dimethylphenyl)-3-methyl-2-oxo-
- DTXSID70935830
- 157928-98-8
- N-(2,6-Dimethylphenyl)-3-methyl-2-oxo-1-pyrrolidineacetamide
-
- Inchi: 1S/C15H20N2O2/c1-10-5-4-6-11(2)14(10)16-13(18)9-17-8-7-12(3)15(17)19/h4-6,12H,7-9H2,1-3H3,(H,16,18)
- InChI Key: LFVNNCIOPBOFCV-UHFFFAOYSA-N
- SMILES: O=C1C(C)CCN1CC(NC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 260.1526
- Monoisotopic Mass: 260.152478
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.4
- XLogP3: 2
Experimental Properties
- Density: 1.145
- Boiling Point: 459.1°Cat760mmHg
- Flash Point: 231.5°C
- Refractive Index: 1.574
- PSA: 49.41
1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-3-methyl-2-oxo- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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